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Compound of Interest

Compound Name: Methyl fluorosulfonate

Cat. No.: B1210642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl Fluorosulfonate, identified by CAS number 421-20-5, is a potent methylating agent

recognized for its high reactivity in organic synthesis.[1][2] Also known by the trivial name

"Magic Methyl," this colorless, volatile liquid possesses a formidable toxicological profile,

demanding stringent handling protocols.[2][3][4] This technical guide provides a comprehensive

overview of the physical and chemical properties of Methyl Fluorosulfonate, its synthesis, and

its mechanism of action. Experimental methodologies for the determination of its key properties

are detailed, and quantitative data are presented in a clear, tabular format for ease of

reference.

Physical and Chemical Properties
Methyl Fluorosulfonate is a colorless liquid with an ethereal odor.[2] Its key physical and

chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula CH₃FO₃S [1][3]

Molecular Weight 114.09 g/mol [1][3]

Appearance Colorless liquid [2][3]

Odor Ethereal [2]

Density 1.45 g/mL [1][3]

Melting Point -95 °C [3]

Boiling Point 93 °C [1][3]

Flash Point 10 °C [3]

Refractive Index nD20 1.3326 [3]

Vapor Pressure 57.3 mmHg at 25°C [3]

Table 2: Chemical Identifiers
Identifier Value

CAS Number 421-20-5

IUPAC Name Methyl sulfurofluoridate

Synonyms
Magic Methyl, Methyl fluorosulphonate,

Fluorosulfonic acid methyl ester

InChI InChI=1S/CH3FO3S/c1-5-6(2,3)4/h1H3

InChIKey MBXNQZHITVCSLJ-UHFFFAOYSA-N

SMILES COS(=O)(=O)F

Experimental Protocols
The determination of the physical properties of a highly toxic and volatile compound like Methyl
Fluorosulfonate requires specialized equipment and adherence to strict safety protocols. All
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procedures must be conducted in a certified fume hood with appropriate personal protective

equipment (PPE).

Boiling Point Determination (Micro-method)
Given the hazardous nature of Methyl Fluorosulfonate, a micro-boiling point determination

method is recommended to minimize the amount of substance handled.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil, and a heating source.

Procedure:

A small volume (a few drops) of Methyl Fluorosulfonate is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer and immersed in a Thiele tube containing

heating oil.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Melting Point Determination
Due to its very low melting point (-95 °C), the determination requires a cryostat or a specialized

low-temperature melting point apparatus.

Apparatus: Low-temperature melting point apparatus or a cryostat with a viewing port, and a

sealed capillary tube containing the sample.

Procedure:
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A small amount of Methyl Fluorosulfonate is sealed in a capillary tube.

The capillary is placed in the cooling block of the apparatus.

The temperature is slowly increased from a very low starting point.

The melting range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the entire solid has melted.

Synthesis of Methyl Fluorosulfonate
Methyl Fluorosulfonate is typically synthesized by the reaction of dimethyl sulfate with

fluorosulfonic acid.[1][3]

Dimethyl Sulfate

Equimolar Mixture

Fluorosulfonic Acid

Distillation Methyl Fluorosulfonate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl Fluorosulfonate.

Mechanism of Action and Biological Effects
Methyl Fluorosulfonate is a powerful electrophilic methylating agent.[3] Its high reactivity is

the basis for its utility in organic synthesis and also for its extreme toxicity.

The primary mechanism of toxicity is through non-specific alkylation of biological

macromolecules. This includes the methylation of DNA, proteins, and lipids.[1]

DNA Alkylation: Methyl Fluorosulfonate can methylate DNA bases, which can lead to

mutations and cell death. This genotoxic effect is a hallmark of many potent alkylating

agents.
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Protein and Lipid Alkylation: The alkylation of proteins can disrupt their function by altering

their structure and active sites. Alkylation of lipids in cell membranes is presumed to

contribute to cellular damage and pulmonary edema, which is a critical outcome of exposure.

[1]

Due to its highly reactive and non-specific nature, Methyl Fluorosulfonate does not interact

with specific signaling pathways in the targeted manner of modern pharmaceuticals. Instead,

its biological effects are a direct consequence of widespread cellular damage resulting from

indiscriminate methylation. The diagram below illustrates this general mechanism of action.
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Caption: General mechanism of Methyl Fluorosulfonate toxicity.

Safety and Handling
Methyl Fluorosulfonate is extremely toxic and must be handled with extreme caution.[4] It is

corrosive and can cause severe burns. Inhalation of vapors can be fatal due to the risk of

pulmonary edema.[1][3]

Engineering Controls: All work must be conducted in a high-efficiency fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and

chemical safety goggles. A face shield is also recommended.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly sealed.

Applications
The primary application of Methyl Fluorosulfonate is as a potent methylating agent in organic

synthesis.[1][2] Its high reactivity allows for the methylation of a wide range of substrates.

However, due to its extreme toxicity, it has been largely superseded in many applications by

safer alternatives like methyl trifluoromethanesulfonate.[3]

Conclusion
Methyl Fluorosulfonate (CAS 421-20-5) is a highly reactive and hazardous chemical with a

well-defined set of physical and chemical properties. Its utility as a methylating agent is

counterbalanced by its significant toxicological risks, which stem from its potent and non-

specific alkylating activity. A thorough understanding of its properties and strict adherence to

safety protocols are paramount for any researcher or scientist working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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